Cas no 124061-53-6 (Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester)
124061-53-6 structure
Product Name:Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester
CAS No:124061-53-6
MF:C16H10F6O2
MW:348.239825725555
CID:1215343
Update Time:2024-08-02
Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester
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- Inchi: 1S/C16H10F6O2/c17-15(18,19)12-5-1-3-10(7-12)9-24-14(23)11-4-2-6-13(8-11)16(20,21)22/h1-8H,9H2
- InChI Key: JEDQXUFHMSTWPI-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC(C(F)(F)F)=C1)(=O)C1=CC=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 348.0585
Experimental Properties
- Density: 1.365±0.06 g/cm3(Predicted)
- Boiling Point: 341.9±42.0 °C(Predicted)
- PSA: 26.3
Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
124061-53-6 (Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester) Related Products
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- 25753-16-6(4-(Trifluoromethyl)benzoic anhydride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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